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Compound of Interest

Compound Name:
Tert-butyl 2-(3-

bromopropoxy)acetate

CAS No.: 2411636-18-3

Cat. No.: B2457671

Get Quote

This guide provides a comprehensive technical overview of tert-butyl 2-(3-
bromopropoxy)acetate, a bifunctional molecule with significant potential in chemical synthesis

and drug discovery. Designed for researchers, scientists, and drug development professionals,

this document delves into the compound's chemical properties, synthesis, potential

applications, and safety considerations, grounding all information in established scientific

principles.

Core Molecular Attributes
Tert-butyl 2-(3-bromopropoxy)acetate is a chemical compound featuring a tert-butyl ester, an

ether linkage, and a terminal alkyl bromide. This unique combination of functional groups

makes it a valuable synthetic intermediate.

Molecular Formula and Weight
The key quantitative attributes of tert-butyl 2-(3-bromopropoxy)acetate are summarized in

the table below.
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Attribute Value Source

Chemical Formula C₉H₁₇BrO₃ PubChemLite[1]

Monoisotopic Mass 252.03612 Da PubChemLite[1]

Predicted Molecular Weight ~253.13 g/mol -

SMILES CC(C)(C)OC(=O)COCCCBr PubChemLite[1]

InChI

InChI=1S/C9H17BrO3/c1-

9(2,3)13-8(11)7-12-6-4-5-

10/h4-7H2,1-3H3

PubChemLite[1]

CAS Number Not Assigned -

Note: As of the last update, a specific CAS number has not been assigned to this molecule.

The related precursor, tert-butyl 2-(3-hydroxypropoxy)acetate, has the CAS number 930294-

38-5.[2]

Synthesis and Mechanistic Insights
While a specific, published protocol for the synthesis of tert-butyl 2-(3-bromopropoxy)acetate
is not readily available, a highly plausible and efficient route can be designed based on the

well-established Williamson ether synthesis. This method involves the reaction of an alkoxide

with a primary alkyl halide.[3][4]

Proposed Synthetic Workflow
The synthesis can be envisioned as a two-step process, starting from commercially available

reagents.
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Step 1: Formation of the Alkoxide

Step 2: Williamson Ether Synthesis (SN2)

3-bromo-1-propanol
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Deprotonation

Sodium Hydride (NaH)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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